N-((2-ethoxypyridin-3-yl)methyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide

• IUPAC Name: N-[(2-ethoxypyridin-3-yl)methyl]-7-methoxy-5-oxo-2,3-dihydro-1H-indolizine-8-carboxamide
• InChI: InChI=1S/C18H21N3O4/c1-3-25-18-12(6-4-8-19-18)11-20-17(23)16-13-7-5-9-21(13)15(22)10-14(16)24-2/h4,6,8,10H,3,5,7,9,11H2,1-2H3,(H,20,23)
• InChI Key: NEZYIFDWELIPAV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=N1)CNC(=O)C2=C3CCCN3C(=O)C=C2OC
• Molecular Formula: C18H21N3O4
• Molecular Weight: 343.4 g/mol

Description

N-((2-ethoxypyridin-3-yl)methyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide is a useful research compound. Its molecular formula is C18H21N3O4 and its molecular weight is 343.383. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research into novel compounds, such as those containing the indolizine core structure similar to N-((2-ethoxypyridin-3-yl)methyl)-7-methoxy-5-oxo-1,2,3,5-tetrahydroindolizine-8-carboxamide, has been directed towards evaluating their potential as kinase inhibitors and for their cytotoxic activities against various cancer cell lines. A study by Liu et al. (2020) on novel 4-phenoxypyridine derivatives has shown moderate to good antitumor activities, highlighting the potential therapeutic applications of structurally related compounds (Liu et al., 2020).

Antimicrobial and Antiviral Activity

Further research explores the antimicrobial and antiviral potential of derivatives structurally similar to this compound. Fayed et al. (2014) synthesized pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidin-4(3H)-one derivatives, demonstrating their antimicrobial activities. This suggests the broader applicability of such compounds in developing antimicrobial agents (Fayed et al., 2014).

Anticancer Research

The search for new anticancer agents has also led to the investigation of compounds with the indolizine core. Hassan et al. (2014) evaluated the cytotoxicity of new 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives against Ehrlich Ascites Carcinoma (EAC) cells, indicating the potential of such molecules in cancer research (Hassan et al., 2014).

Chemical Synthesis and Methodology

The versatility of this compound and related compounds is further exemplified in their use as intermediates in chemical synthesis. Youssef et al. (2012) report on the synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines, showcasing the compound's utility in creating biologically active molecules with potential pharmacological applications (Youssef et al., 2012).